Cas no 64635-64-9 (Pyridine, 3-chloro-5-(1-methyl-2-pyrrolidinyl)-)

• Product Name: Pyridine, 3-chloro-5-(1-methyl-2-pyrrolidinyl)-
• CAS No: 64635-64-9
• MF: C₁₀H₁₃ClN₂
• MW: 196.676621198654
• MDL: MFCD32716775
• CID: 1680450
• PubChem ID: 19421759
• Update Time: 2025-08-05

Pyridine, 3-chloro-5-(1-methyl-2-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-chloro-5-(1-methyl-2-pyrrolidinyl)-
• 3-Chloro-5-(1-methyl-pyrrolidin-2-yl)-pyridine
• SCHEMBL7749577
• CHEMBL61013
• 3-chloro-5-(1-methylpyrrolidin-2-yl)pyridine
• 64635-64-9

• MDL： MFCD32716775
• Inchi： 1S/C10H13ClN2/c1-13-4-2-3-10(13)8-5-9(11)7-12-6-8/h5-7,10H,2-4H2,1H3
• InChI Key： OEYGFNDZWDFDLU-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=C1)C1CCCN1C

Computed Properties

• Exact Mass: 196.07689
• Monoisotopic Mass: 196.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 16.1Ų

Experimental Properties

• PSA: 16.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrrolidinylpyridines

Additional information on Pyridine, 3-chloro-5-(1-methyl-2-pyrrolidinyl)-

Pyridine, 3-chloro-5-(1-methyl-2-pyrrolidinyl) (CAS No. 64635-64-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Pyridine, 3-chloro-5-(1-methyl-2-pyrrolidinyl), identified by its unique chemical identifier CAS No. 64635-64-9, represents a significant compound in the realm of pharmaceutical chemistry. This heterocyclic organic compound, characterized by its pyridine core and functionalized with chloro and pyrrolidinyl substituents, has garnered considerable attention due to its versatile applications in drug development and synthetic chemistry.

The structural motif of Pyridine, 3-chloro-5-(1-methyl-2-pyrrolidinyl) consists of a six-membered aromatic ring containing nitrogen, appended with a chloro group at the 3-position and a 1-methyl-2-pyrrolidinyl side chain at the 5-position. This configuration imparts unique reactivity and binding properties, making it a valuable scaffold for designing novel bioactive molecules. The presence of both electron-withdrawing (chloro) and electron-donating (pyrrolidinyl) groups enhances its potential as a pharmacophore in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of nitrogen-containing heterocycles due to their prevalence in biologically active compounds. Among these, pyridine derivatives have been extensively studied for their role in modulating various biological pathways. The compound Pyridine, 3-chloro-5-(1-methyl-2-pyrrolidinyl) stands out as a promising intermediate due to its ability to serve as a precursor for synthesizing more complex molecules with enhanced pharmacological properties.

One of the most compelling aspects of Pyridine, 3-chloro-5-(1-methyl-2-pyrrolidinyl) is its utility in constructing kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By incorporating the pyridine core into kinase inhibitors, researchers can achieve high selectivity and potency. The chloro and pyrrolidinyl substituents further enhance binding affinity by interacting with specific residues in the kinase active site.

Recent advancements in computational chemistry have facilitated the rational design of kinase inhibitors using Pyridine, 3-chloro-5-(1-methyl-2-pyrrolidinyl) as a starting point. Molecular docking studies have revealed that this compound can effectively occupy the ATP-binding pocket of kinases, thereby inhibiting their activity. Moreover, structure-based drug design approaches have been employed to optimize the scaffold for improved pharmacokinetic profiles. These efforts have led to the discovery of several lead compounds that are currently undergoing preclinical evaluation.

The synthesis of Pyridine, 3-chloro-5-(1-methyl-2-pyrrolidinyl) involves multi-step organic transformations that highlight the compound's synthetic versatility. Key steps include nucleophilic aromatic substitution to introduce the chloro group, followed by functionalization with the pyrrolidinyl moiety through condensation reactions. These synthetic routes have been refined over time to ensure high yields and purity, making them suitable for industrial-scale production.

The role of Pyridine, 3-chloro-5-(1-methyl-2-pyrrolidinyl) extends beyond kinase inhibition. It has also been explored as a building block for developing antiviral and anti-inflammatory agents. The pyridine core's ability to interact with biological targets makes it an ideal candidate for modulating enzyme activity and receptor binding. For instance, derivatives of this compound have shown promise in inhibiting viral proteases and reducing inflammation by targeting specific signaling pathways.

In conclusion, is a multifaceted compound with significant potential in pharmaceutical synthesis. Its structural features enable it to serve as a versatile intermediate in drug development, particularly in designing kinase inhibitors and other bioactive molecules. As research continues to uncover new therapeutic applications, this compound is poised to play an increasingly important role in modern medicine.